Cas no 1261658-80-3 (Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate)

• Product Name: Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate
• CAS No: 1261658-80-3
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4924369
• Update Time: 2025-06-08

Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate

• Inchi： 1S/C13H8F3NO2/c1-19-13(18)8-5-6-10(17-12(8)16)7-3-2-4-9(14)11(7)15/h2-6H,1H3
• InChI Key： ZQVQYAWITUIQBK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(=O)OC)=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate

Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate (CAS No. 1261658-80-3): A Comprehensive Overview

Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate (CAS No. 1261658-80-3) is a fluorinated nicotinate derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for the development of novel therapeutic agents.

The structural framework of Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate incorporates fluorine atoms at strategic positions, which are known to enhance the metabolic stability and binding affinity of pharmacological compounds. The presence of two fluorine atoms at the 2 and 3 positions of the phenyl ring introduces a high degree of electronic and steric modulation, making this molecule a versatile scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their ability to modulate enzyme interactions and improve pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can significantly alter the electronic properties of organic molecules, leading to enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has made fluorinated compounds, such as Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate, attractive candidates for drug discovery efforts.

One of the most compelling aspects of Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate is its potential as a lead compound for the development of novel therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymatic targets, including those involved in inflammatory pathways and cancer metabolism. The fluorinated aromatic ring is particularly noteworthy, as it can serve as a critical recognition element for binding to biological targets.

The synthesis of Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of fluorine atoms at the specified positions can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, depending on the synthetic route chosen. These methodologies ensure high selectivity and yield, making it feasible to produce sufficient quantities for both laboratory-scale investigations and potential industrial applications.

The pharmacological profile of Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate has been explored in several in vitro and in vivo studies. These investigations have revealed intriguing insights into its mechanism of action and potential therapeutic applications. For instance, studies have shown that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. By inhibiting these enzymes, Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate may offer a novel approach to managing inflammatory diseases.

Furthermore, research has indicated that fluorinated nicotinates can exhibit anti-cancer properties by interfering with critical metabolic pathways in tumor cells. The unique structural features of Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate allow it to interact with biological targets in a manner that disrupts cancer cell proliferation and survival. This has opened up new avenues for developing targeted therapies against various types of cancer.

The chemical stability and solubility profile of Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate are also important considerations for its potential pharmaceutical applications. The presence of fluorine atoms enhances the compound's resistance to hydrolysis and oxidation, ensuring its stability under various storage conditions. Additionally, its solubility in both polar and non-polar solvents makes it suitable for formulation into diverse dosage forms.

In conclusion, Methyl 6-(2,3-difluorophenyl)-2-fluoronicotinate (CAS No. 1261658-80-3) is a promising fluorinated nicotinate derivative with significant potential in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the field of drug discovery.